Cas no 475294-58-7 (PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO-)

• Product Name: PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO-
• CAS No: 475294-58-7
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 3504792
• PubChem ID: 86672539
• Update Time: 2025-08-05

PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO- Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO-
• SCHEMBL12489297
• 475294-58-7
• HLVOZWGHPSUSPD-UHFFFAOYSA-N
• DB-212096
• 3-bromo-N,N-dimethyl-2-oxopropanamide
• EN300-7491848

• Inchi： 1S/C5H8BrNO2/c1-7(2)5(9)4(8)3-6/h3H2,1-2H3
• InChI Key： HLVOZWGHPSUSPD-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C(=O)CBr

Computed Properties

• Exact Mass: 192.97384Da
• Monoisotopic Mass: 192.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.4Ų

Additional information on PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO-

PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO- (CAS No. 475294-58-7): A Comprehensive Overview in Modern Chemical Research

The compound PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO- (CAS No. 475294-58-7) represents a significant advancement in the realm of chemical synthesis and pharmaceutical applications. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential in various biochemical pathways and therapeutic interventions.

At the core of understanding this compound lies its molecular structure, which is meticulously crafted to exhibit specific reactivity and interaction profiles. The presence of a 3-bromo substituent and a N,N-dimethyl group on the propamide backbone introduces a high degree of versatility, making it a valuable intermediate in the synthesis of more complex molecules. The 2-oxo functionality further enhances its reactivity, enabling participation in diverse chemical transformations that are pivotal for drug development.

In the context of modern pharmaceutical research, PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO- has been explored for its role in modulating enzymatic activities and signaling pathways. Recent studies have highlighted its potential as a scaffold for designing novel inhibitors targeting various therapeutic areas. For instance, its structural motif has been found to interact with enzymes involved in metabolic disorders, offering a promising route toward developing treatments for conditions such as diabetes and hyperlipidemia.

The compound's efficacy in these applications is largely attributed to its ability to mimic natural substrates or interfere with pathological pathways. Researchers have leveraged its brominated and dimethylated features to enhance binding affinity and selectivity, crucial factors in drug design. The 2-oxo group, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling and are implicated in numerous diseases, including cancer. By targeting these enzymes with precision, researchers aim to disrupt aberrant signaling cascades that drive disease progression. The unique structural features of PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO-, including the 3-bromo and N,N-dimethyl groups, make it an ideal candidate for designing potent kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of this compound involves sophisticated methodologies that highlight the intersection of organic chemistry and medicinal chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the desired position. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization without compromising the integrity of other reactive sites.

The growing interest in this compound is also reflected in its increasing use as a building block for more complex pharmacophores. Researchers are exploring its potential in designing molecules with enhanced bioavailability and reduced toxicity. The ability to modify its structure while retaining key pharmacological properties makes it an invaluable asset in drug discovery pipelines.

In conclusion, PROPANAMIDE, 3-BROMO-N,N-DIMETHYL-2-OXO- (CAS No. 475294-58-7) stands out as a pivotal compound in modern chemical research. Its unique structural features and versatile reactivity make it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even more significant role in advancing pharmaceutical innovation.